Cas no 1211537-47-1 (5-Fluoropyrimidine-2-sulfonyl chloride)

5-Fluoropyrimidine-2-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as an electrophile, enabling efficient sulfonylation of amines, alcohols, and other nucleophiles. The fluoropyrimidine moiety enhances stability and offers potential for further functionalization, making it valuable in the development of bioactive compounds. This reagent is particularly useful in medicinal chemistry for constructing sulfonamide derivatives, which are prevalent in drug discovery. Its well-defined reactivity profile and compatibility with a range of reaction conditions contribute to its utility in synthetic applications. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5-Fluoropyrimidine-2-sulfonyl chloride structure

1211537-47-1 structure

Product Name:5-Fluoropyrimidine-2-sulfonyl chloride

CAS No:1211537-47-1

MF:C₄H₂ClFN₂O₂S

MW:196.587281703949

MDL:MFCD26917938

CID:5242160

PubChem ID:130166995

Update Time:2026-03-08

5-Fluoropyrimidine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-FLUOROPYRIMIDINE-2-SULFONYL CHLORIDE
- 5-FLUOROPYRIMIDINE-2-SULFONYLCHLORIDE
- 2-Pyrimidinesulfonyl chloride, 5-fluoro-
- 5-Fluoropyrimidine-2-sulfonyl chloride
- MDL： MFCD26917938
- Inchi： 1S/C4H2ClFN2O2S/c5-11(9,10)4-7-1-3(6)2-8-4/h1-2H
- InChI Key： WYIOIVUWTSCXGQ-UHFFFAOYSA-N
- SMILES： ClS(C1N=CC(=CN=1)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 219
XLogP3: 0.7
Topological Polar Surface Area: 68.3

5-Fluoropyrimidine-2-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU9424-1G	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1	95%	1g	¥10738.00	2023-05-04
Enamine	EN300-285804-0.05g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		0.05g	$876.0	2023-09-07
Enamine	EN300-285804-0.1g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		0.1g	$917.0	2023-09-07
Enamine	EN300-285804-0.25g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		0.25g	$959.0	2023-09-07
Enamine	EN300-285804-0.5g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		0.5g	$1001.0	2023-09-07
Enamine	EN300-285804-1.0g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		1g	$728.0	2023-06-04
Enamine	EN300-285804-2.5g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		2.5g	$2043.0	2023-09-07
Enamine	EN300-285804-5.0g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		5g	$2110.0	2023-06-04
Enamine	EN300-285804-10.0g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		10g	$3131.0	2023-06-04
Enamine	EN300-285804-1g	5-fluoropyrimidine-2-sulfonyl chloride	1211537-47-1		1g	$1043.0	2023-09-07